Cas no 2172137-53-8 (5-bromo-2-(dipropylamino)pyrimidine-4-carboxylic acid)

• Product Name: 5-bromo-2-(dipropylamino)pyrimidine-4-carboxylic acid
• CAS No: 2172137-53-8
• MF: C₁₁H₁₆BrN₃O₂
• MW: 302.167641639709
• CID: 5894084
• PubChem ID: 165745607
• Update Time: 2025-09-24

5-bromo-2-(dipropylamino)pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(dipropylamino)pyrimidine-4-carboxylic acid
• 2172137-53-8
• EN300-1456716

• Inchi： 1S/C11H16BrN3O2/c1-3-5-15(6-4-2)11-13-7-8(12)9(14-11)10(16)17/h7H,3-6H2,1-2H3,(H,16,17)
• InChI Key： CQIBRYCHZSZTOY-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1C(=O)O)N(CCC)CCC

Computed Properties

• Exact Mass: 301.04259g/mol
• Monoisotopic Mass: 301.04259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 66.3Ų